Cas no 61671-87-2 (Uridine, 5-fluoro-3'-O-methyl-)
61671-87-2 structure
Product Name:Uridine, 5-fluoro-3'-O-methyl-
CAS No:61671-87-2
MF:C10H13FN2O6
MW:276.218426465988
CID:1628492
Update Time:2024-09-12
Uridine, 5-fluoro-3'-O-methyl- Chemical and Physical Properties
Names and Identifiers
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- Uridine, 5-fluoro-3'-O-methyl-
- 3'-O-Methyl-5-fluorouridine
- Uridine, 5-fluoro-3'-O-methyl- (9CI)
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- Inchi: 1S/C10H13FN2O6/c1-18-7-5(3-14)19-9(6(7)15)13-2-4(11)8(16)12-10(13)17/h2,5-7,9,14-15H,3H2,1H3,(H,12,16,17)/t5-,6-,7-,9-/m1/s1
- InChI Key: DALMKDGFCIHGIQ-JXOAFFINSA-N
- SMILES: OC[C@H]1O[C@@H](N2C=C(F)C(=O)NC2=O)[C@H](O)[C@@H]1OC
Computed Properties
- Exact Mass: 276.07579
- Monoisotopic Mass: 276.076
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2.1
- Topological Polar Surface Area: 108A^2
Experimental Properties
- Density: 1.59±0.1 g/cm3(Predicted)
- PSA: 108.33
- pka: 7.63±0.10(Predicted)
Uridine, 5-fluoro-3'-O-methyl- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
61671-87-2 (Uridine, 5-fluoro-3'-O-methyl-) Related Products
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- 185843-61-2(2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-b-D-galactopyranosyl-)
- 56512-26-6(Uridine, 5'-amino-2',5'-dideoxy-5-fluoro-)
- 66067-14-9(2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(tetrahydro-3-hydroxy-2-furanyl)-)
- 77180-80-4(5-Fluorouridine)
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- 17242-88-5(2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-b-D-glucopyranosyl-)
- 3094-09-5(Doxifluridine)
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